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Compound of Interest

Compound Name: 5,7-Dimethyl-1-tetralone

Cat. No.: B079758 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
5,7-Dimethyl-1-tetralone is a key bicyclic ketone that serves as a versatile precursor in the

synthesis of a variety of complex organic molecules. Its unique structural framework makes it a

valuable building block for the development of novel therapeutic agents and other fine

chemicals. This technical guide provides an in-depth overview of the synthesis of 5,7-dimethyl-
1-tetralone, its physical and chemical properties, and its application in the preparation of

biologically relevant compounds, including naphthoquinones and coumarins. Detailed

experimental protocols, quantitative data, and visualizations of synthetic pathways are

presented to facilitate its use in research and development.

Introduction
Substituted tetralones are a significant class of intermediates in organic synthesis, particularly

in the pharmaceutical industry. The dimethyl substitution pattern in 5,7-dimethyl-1-tetralone
offers a unique scaffold that can be further functionalized to generate a diverse array of

bioactive molecules. This guide focuses on the synthesis and utility of this specific tetralone

derivative, providing a centralized resource for researchers in organic and medicinal chemistry.
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A summary of the key physical and chemical properties of 5,7-dimethyl-1-tetralone is provided

in the table below.

Property Value Reference

CAS Number 13621-25-5 [1]

Molecular Formula C₁₂H₁₄O [1]

Molecular Weight 174.24 g/mol [1]

Appearance Solid [1]

Melting Point 48-50 °C [1]

Boiling Point 98-100 °C at 0.2 mmHg [1]

Flash Point >230 °F (>110 °C) [1]

Synthesis of 5,7-Dimethyl-1-tetralone
The synthesis of 5,7-dimethyl-1-tetralone is a multi-step process commencing with the

Friedel-Crafts acylation of m-xylene with succinic anhydride. The resulting ketoacid is then

reduced, followed by an intramolecular cyclization to yield the final tetralone.

m-Xylene

4-(2,4-Dimethylphenyl)-4-oxobutanoic Acid

 AlCl₃, Friedel-Crafts Acylation

Step 1

Succinic Anhydride

4-(2,4-Dimethylphenyl)butanoic Acid

 Zn(Hg), HCl (Clemmensen) or
 H₂NNH₂, KOH (Wolff-Kishner)

Step 2 5,7-Dimethyl-1-tetralone

 Polyphosphoric Acid,
 Intramolecular Cyclization

Step 3

5,7-Dimethyl-1-tetralone

5,7-Dimethyl-1,2-naphthoquinoneSeO₂, Microwave

Coumarin Derivatives

Active Methylene Compound,
Base (Knoevenagel) or

β-Ketoester, Acid (Pechmann)
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Naphthoquinone Derivatives Coumarin Derivatives

5,7-Dimethyl-1,2-naphthoquinone
(and other derivatives)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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